Cas no 51452-87-0 (2,2'-Dibromodiphenyl Ether)

2,2'-Dibromodiphenyl Ether structure
2,2'-Dibromodiphenyl Ether structure
Product Name:2,2'-Dibromodiphenyl Ether
CAS No:51452-87-0
Molecular Formula:C12H8OBr2
Molecular Weight:327.99932
MDL:MFCD00093207
CID:362255
PubChem ID:3465096

2,2'-Dibromodiphenyl Ether Properties

Names and Identifiers

    • 2,2?DibroModiphenyl ether
    • 2,2'-dibromodiphenyl ether
    • 2,2’-Dibromodiphenyl ether
    • Diphenyl ether, 2,2'-dibromo
    • DTXSID60879850
    • Q27277642
    • 51452-87-0
    • 2,2'-Oxybis(bromobenzene)
    • SCHEMBL727333
    • BDE-4
    • Benzene, 1,1'-oxybis(2-bromo-
    • SY264643
    • bromophenylether
    • UNII-F4YZU58K4B
    • F4YZU58K4B
    • 2,2 inverted exclamation mark -Dibromodiphenyl Ether
    • 1-bromo-2-(2-bromophenoxy)benzene
    • MFCD00093207
    • bromophenyl ether
    • PBDE 4
    • 2,2DIBROMODIPHENYL ETHER
    • G90074
    • MDL: MFCD00093207
    • InChIKey: JMSKYMHFNWGUJG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H8Br2O/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H
    • SMILES: O(C1C=CC=CC=1Br)C1C=CC=CC=1Br

Computed Properties

  • Exact Mass: 325.89414
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 325.89419g/mol
  • Heavy Atom Count: 15
  • Complexity: 178
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

2,2'-Dibromodiphenyl Ether Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
Y1194063-1g
2,2'-Dibromodiphenyl Ether
51452-87-0 95%
1g
$850 2022-09-02
TRC
D418775-1mg
2,2'-Dibromodiphenyl Ether
51452-87-0
1mg
$190.00 2023-05-18

2,2'-Dibromodiphenyl Ether Related Literature

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